N-[3-(1H-imidazol-1-yl)propyl]-4-(methylthio)benzenesulfonamide

• IUPAC Name: N-(3-imidazol-1-ylpropyl)-4-methylsulfanylbenzenesulfonamide
• InChI: InChI=1S/C13H17N3O2S2/c1-19-12-3-5-13(6-4-12)20(17,18)15-7-2-9-16-10-8-14-11-16/h3-6,8,10-11,15H,2,7,9H2,1H3
• InChI Key: VCVCQZPACSDKTD-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)S(=O)(=O)NCCCN2C=CN=C2
• Molecular Formula: C13H17N3O2S2
• Molecular Weight: 311.4 g/mol
• Solubility: >46.7 [ug/mL] (The mean of the results at pH 7.4)

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Molecular Structure Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

The review highlights the recent advances (2018-present) in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Physical and Chemical Properties Analysis

The physical and chemical properties of imidazole include a melting point of 33-36 degrees Celsius. It is a liquid at room temperature.

Safety and Hazards

Imidazole can cause serious eye irritation, skin irritation, and may cause respiratory irritation. It is also harmful if swallowed.

Future Directions

Given the broad range of chemical and biological properties of imidazole, it continues to be an important synthon in the development of new drugs. Future research will likely continue to explore the potential applications of imidazole and its derivatives in various fields of medicine.